Cas no 21133-22-2 (3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-)

3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)- structure
21133-22-2 structure
Product Name:3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-
CAS No:21133-22-2
MF:C13H22O3
MW:226.311984539032
CID:1402366
PubChem ID:57693788
Update Time:2025-04-20

3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-
    • 1,5-bis(oxolan-2-yl)pentan-3-one
    • 1,5-ditetrahydrofurylpentan3-one
    • SCHEMBL12897250
    • DTXSID10727554
    • 21133-22-2
    • Inchi: 1S/C13H22O3/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h12-13H,1-10H2
    • InChI Key: HJVYYGDXIUORHP-UHFFFAOYSA-N
    • SMILES: O1CCCC1CCC(CCC1CCCO1)=O

Computed Properties

  • Exact Mass: 226.15696
  • Monoisotopic Mass: 226.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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